4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide

• Molecular Formula: C19H22ClN3O2S
• Molecular Weight: 391.9 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H22ClN3O2S/c1-24-16-6-7-18(25-2)17(13-16)21-19(26)23-10-8-22(9-11-23)15-5-3-4-14(20)12-15/h3-7,12-13H,8-11H2,1-2H3,(H,21,26)
• InChI Key: RBQBCIFNKACZRB-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=S)N2CCN(CC2)C3=CC(=CC=C3)Cl

Description

4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide, also known as CPDT, is a chemical compound that has been studied for its potential use in scientific research. CPDT belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It has also been shown to modulate the activity of the dopamine transporter, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to enhance the release of dopamine in the brain, which may contribute to its potential as a tool compound for studying the role of dopamine in reward and motivation.

Advantages and Limitations for Lab Experiments

One advantage of 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide is its selectivity towards certain receptors in the brain, which makes it a useful tool for studying the role of these receptors in various biological processes. However, one limitation of 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide. One potential direction is the development of more selective derivatives of 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide that can be used to study specific receptors in the brain. Another potential direction is the use of 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide in the development of new therapeutics for the treatment of mood and anxiety disorders. Finally, the use of 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide in the study of the role of dopamine in reward and motivation may also be an area of future research.

Synthesis Methods

The synthesis of 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide involves the reaction of 3-chloroaniline with 2,5-dimethoxybenzaldehyde in the presence of sodium hydride to form the Schiff base intermediate. This intermediate is then reacted with piperazine and carbon disulfide to yield the final product, 4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide.

Scientific Research Applications

4-(3-chlorophenyl)-N-(2,5-dimethoxyphenyl)piperazine-1-carbothioamide has been studied for its potential use as a tool compound in scientific research. It has been shown to exhibit selectivity towards certain receptors in the brain, making it a useful tool for studying the role of these receptors in various biological processes.